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Compound of Interest

Compound Name: Tan-67

cat. No.: B1146041

TAN-67 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and handling of TAN-67.

Frequently Asked Questions (FAQs)
Q1: What is TAN-67?

Al: TAN-67 is a potent and selective nonpeptidic d-opioid receptor agonist. It is primarily used
in scientific research to study the role of the d1-opioid receptor in various physiological
processes.

Q2: What is the common form of TAN-67 used in experiments?

A2: TAN-67 is often supplied as TAN-67 dihydrobromide. This salt form can influence its
solubility characteristics.

Q3: What are the known solvents for TAN-67 dihydrobromide?
A3: TAN-67 dihydrobromide is known to be soluble in water and dimethyl sulfoxide (DMSO).
Q4: How should | store TAN-67 dihydrobromide solutions?

A4: It is recommended to aliquot stock solutions and store them at -80°C for up to six months
or at -20°C for up to one month. This helps to prevent degradation from repeated freeze-thaw
cycles.
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Issue

Possible Cause

Recommendation

Precipitate forms in the

solution upon storage.

The solution may be
supersaturated, or the storage

temperature is too high.

Ensure the storage
temperature is consistently
maintained at or below -20°C.
Consider preparing a slightly
lower concentration stock

solution.

Difficulty dissolving the

compound.

The solvent may be impure or
at an inappropriate
temperature. The compound
may require more energy to
dissolve.

Use high-purity, anhydrous
solvents. Gentle warming and
vortexing or sonication can aid

in dissolution.

Inconsistent experimental

results.

Improper storage and handling
of the stock solution leading to

degradation.

Aliquot the stock solution into
single-use volumes to avoid
multiple freeze-thaw cycles.

Protect from light.

Data Presentation

TAN-67 Dihydrobromide Solubility

. Molar Mass
Solvent Reported Solubility . .
(Dihydrobromide)

Water Soluble to 100 mM 506.28 g/mol
Dimethyl Sulfoxide (DMSO) Soluble to 100 mM 506.28 g/mol

Data not available. It is

recommended to test solubility
Ethanol starting with a small amount of  506.28 g/mol

compound in the desired

solvent.

Experimental Protocols
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Preparation of a 10 mM Stock Solution of TAN-67
Dihydrobromide in DMSO

Materials:

TAN-67 dihydrobromide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Calculate the required mass: To prepare a 10 mM stock solution, calculate the mass of TAN-
67 dihydrobromide needed. For example, for 1 mL of a 10 mM solution:

o Mass (g) = Molarity (mol/L) * Volume (L) * Molar Mass ( g/mol )
o Mass = 0.010 mol/L * 0.001 L * 506.28 g/mol = 0.0050628 g = 5.06 mg

o Weigh the compound: Carefully weigh out the calculated amount of TAN-67 dihydrobromide
powder.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the powder.

o Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) may be used to aid dissolution if necessary.

» Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -20°C or
-80°C.

Visualizations
Signaling Pathway of TAN-67
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TAN-67 acts as a selective agonist for the d1-opioid receptor, which is a G-protein coupled
receptor (GPCR). Its activation initiates a cascade of intracellular events.
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Caption: TAN-67 signaling cascade.

Experimental Workflow for Solution Preparation

This workflow outlines the key steps for preparing a stock solution of TAN-67.
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Caption: Workflow for TAN-67 solution preparation.
« To cite this document: BenchChem. [TAN-67 solubility in different solvents]. BenchChem,

[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1146041#tan-67-
solubility-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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